4-(4-Cbz-Aminopheny)-2-formylphenol, 95%

• IUPAC Name: benzyl N-[4-(3-formyl-4-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H17NO4/c23-13-18-12-17(8-11-20(18)24)16-6-9-19(10-7-16)22-21(25)26-14-15-4-2-1-3-5-15/h1-13,24H,14H2,(H,22,25)
• InChI Key: AHMZMDSYMYWTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=C(C=C3)O)C=O
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

4-(4-Cbz-Aminopheny)-2-formylphenol, 95% (4-Cbz-APFP-95) is a chemical compound that is commonly used in scientific research applications, such as in the synthesis of peptides, proteins, and other organic molecules. It is also used in biomedical and pharmaceutical research, as well as in the development of new drugs. 4-Cbz-APFP-95 is a highly reactive compound, with a high reactivity towards nucleophiles, making it an important tool in the synthesis of peptides and other compounds.

Mechanism of Action

4-Cbz-APFP-95 acts as a nucleophile, reacting with electrophiles such as carboxylic acids, amines, and other nucleophiles. This reaction is highly specific, allowing for the synthesis of peptides and other organic molecules with a high degree of accuracy and precision.
Biochemical and Physiological Effects
4-Cbz-APFP-95 has been studied for its biochemical and physiological effects. It has been shown to increase the rate of protein synthesis in cells, as well as to increase the formation of peptides and other molecules. It has also been shown to increase the rate of cell proliferation and to modulate the expression of certain genes.

Advantages and Limitations for Lab Experiments

4-Cbz-APFP-95 has several advantages when used in laboratory experiments. It is highly reactive, allowing for the synthesis of peptides and other organic molecules with a high degree of accuracy and precision. It is also relatively inexpensive, making it a cost-effective choice for researchers. However, it is also highly toxic and should be handled with care.

Future Directions

Future research on 4-Cbz-APFP-95 could include further studies on its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be conducted on its reactivity towards other nucleophiles, as well as its potential use in the synthesis of other organic molecules. Additionally, research could be conducted on its potential use in the development of new drugs, as well as its potential toxicity and safety in humans. Finally, research could be conducted on its potential use in the synthesis of peptide-based antibodies and other biological agents.

Synthesis Methods

4-Cbz-APFP-95 is synthesized by a two-step process, involving the reaction of 4-chlorobenzyl alcohol with p-toluenesulfonyl chloride and then with 2-formylphenol. The first step involves the reaction of 4-chlorobenzyl alcohol with p-toluenesulfonyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces 4-chlorobenzyl p-toluenesulfonate, which is then reacted with 2-formylphenol in the presence of a catalyst such as palladium or copper. This produces 4-Cbz-APFP-95 as the final product.

Scientific Research Applications

4-Cbz-APFP-95 is used in a variety of scientific research applications, including the synthesis of peptides and other organic molecules, the development of new drugs, and the study of biochemical and physiological effects. It is also used in the synthesis of peptide-based antibodies and other biological agents, as well as in the synthesis of peptide-based drugs.